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Compound of Interest

Compound Name: Dicyclohexyl disulfide

Cat. No.: B1562164

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
dicyclohexyl disulfide. The information is curated for researchers, scientists, and
professionals in drug development who require a thorough understanding of this compound's
characteristics for its application in synthesis, formulation, and material science.

Core Physicochemical Properties

Dicyclohexyl disulfide, with the chemical formula C12H22S2, is an organosulfur compound
notable for its distinct alliaceous odor.[1] It presents as a colorless to pale yellow liquid under
standard conditions.[1][2] The bulky cyclohexyl groups significantly influence its physical and
chemical behavior, imparting low solubility in polar solvents and high thermal stability.[3]

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of
dicyclohexyl disulfide, compiled from various sources for easy comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1582164?utm_src=pdf-interest
https://www.benchchem.com/product/b1582164?utm_src=pdf-body
https://www.benchchem.com/product/b1582164?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-disulfide
https://www.chembk.com/en/chem/Dicyclohexyl%20disulphide
https://www.benchchem.com/product/b1582164
https://www.benchchem.com/product/b1582164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Conditions Reference(s)
Molecular Weight 230.43 g/mol - [3114]
Boiling Point 162-163 °C @ 6.00 mmHg [11[2][5]
147-152 °C @ 4.00 mmHg [5][6]

(Atmospheric
331°C _ [7]

Pressure, Predicted)
Melting Point 127-130 °C - [2][4]
Density 1.046 g/mL @ 25 °C [2][4]
1.04600 to 1.05300

@ 20.00 °C [5][6]
g/mL
1.042-1.049 g/mL - [1]
Refractive Index 1.545 @ 20 °C (n20/D) [2]
1.54400 to 1.55000 @ 20.00 °C [5][6]

1.543-1.553

[1]

Vapor Pressure

0.000400 mmHg

@ 25.00 °C

(estimated)

[5]16]

0.000554 mmHg

[1]

0.000305 mmHg

@ 25°C

[2]

Flash Point

>110.00 °C (> 230.00
OF)

TCC (Tag Closed
Cup)

[5]L6]

170 °C (338 °F)

[7]

Solubility in Water

0.1011 mg/L

@ 25 °C (estimated)

[5]

Insoluble/Immiscible

[11i2]71e]

Solubility in Organic
Solvents

Soluble in alcohol and

fats

(11518l
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Soluble in ethanol

(50.55 g/L @ 25°C),

methanol (18.38 g/L - [8]
@ 25°C), isopropanol

(66.64 g/L @ 25°C)

LogP (o/w) 6.094 (estimated) - [5]

4.5 - [1](8]

Experimental Protocols

Detailed experimental methodologies for determining the key physicochemical properties of
dicyclohexyl disulfide are outlined below. These are generalized protocols that can be
specifically applied to the compound.

Determination of Boiling Point (Capillary Method)

The boiling point of dicyclohexyl disulfide can be determined using the capillary method.[9]
[10][11]

Apparatus:

Thiele tube or a similar heating bath apparatus (e.g., MelTemp)[10][12]

Thermometer

Small test tube

Capillary tube, sealed at one end

Heating source (e.g., Bunsen burner or hot plate)[11]

Liquid for the heating bath (e.g., paraffin oil)[11]
Procedure:

 Fill the small test tube with a few milliliters of dicyclohexyl disulfide.
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e Place the capillary tube (sealed end up) into the test tube containing the sample.[10]

o Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.[9]

e Place the assembly into the Thiele tube or heating bath.

o Heat the apparatus gently.[10] As the temperature rises, air trapped in the capillary tube will
be expelled, and then the vapor of the dicyclohexyl disulfide will fill it.[9]

o Observe the capillary tube. The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the open end of the capillary tube.[10]

o For a more accurate reading, note the temperature at which the bubbling stops and the liquid
begins to enter the capillary tube upon cooling. This temperature is the boiling point.[10]

Determination of Density (Volumetric Method)

The density of liquid dicyclohexyl disulfide can be determined by measuring the mass of a
known volume.[13][14][15]

Apparatus:

e Pycnometer or a graduated cylinder

e Analytical balance

e Thermometer

Procedure:

e Weigh a clean and dry pycnometer or graduated cylinder (m1).[13]

« Fill the pycnometer or graduated cylinder with dicyclohexyl disulfide to a calibrated mark,
ensuring the volume (V) is known precisely.

o Weigh the pycnometer or graduated cylinder containing the dicyclohexyl disulfide (mz2).[13]

e Measure the temperature of the liquid.
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e The mass of the dicyclohexyl disulfide (m) is calculated as m = mz - ma.

e The density (p) is then calculated using the formula: p = m/V.[13]

Determination of Solubility (Qualitative Shake-Flask
Method)

A qualitative assessment of solubility in various solvents can be performed using the shake-
flask method.[16][17]

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

Pipettes

The sample of dicyclohexyl disulfide and a range of solvents (e.g., water, ethanol, diethyl
ether).

Procedure:

Place a small, measured amount of dicyclohexyl disulfide (e.g., 25 mg) into a test tube.[16]
e Add a small volume (e.g., 0.75 mL) of the desired solvent in portions.[16]

» After each addition, stopper the test tube and shake it vigorously for a set period (e.g., 1-2
minutes).[16]

 Visually inspect the solution for the presence of undissolved solute.

« If the solute completely dissolves, it is considered soluble in that solvent under the tested
conditions. If not, it is classified as insoluble or sparingly soluble.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the physicochemical characterization
of dicyclohexyl disulfide.

Click to download full resolution via product page

Fig. 1: Experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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